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Compound of Interest

Compound Name:
12-Methoxy-12-oxododecanoic

acid

Cat. No.: B030163 Get Quote

An In-depth Technical Guide to 12-Methoxy-12-
oxododecanoic Acid
This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development engaged with 12-Methoxy-12-oxododecanoic acid. It

delves into the core physicochemical and chemical properties of this molecule, providing

practical insights and methodologies for its application.

Introduction: Understanding the Molecule
12-Methoxy-12-oxododecanoic acid, also known by synonyms such as Dodecanedioic acid

monomethyl ester and Monomethyl dodecanedioate, is a dicarboxylic acid monoester.[1][2] Its

structure features a twelve-carbon aliphatic chain, making it a derivative of dodecanedioic acid.

This bifunctional nature, possessing both a carboxylic acid and a methyl ester group, renders it

a versatile intermediate in organic synthesis. Its applications are found in the synthesis of

polymers like polyamides, as a modifier for saturated polyesters, and in the creation of

specialty polyurethanes.[3][4]

Physicochemical Properties
The physical and chemical characteristics of a compound are fundamental to its application in

research and development. Below is a summary of the key properties of 12-Methoxy-12-
oxododecanoic acid.
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Property Value Source(s)

Molecular Formula C₁₃H₂₄O₄ [1][2][3]

Molecular Weight 244.33 g/mol [1][2]

Appearance
White to off-white solid,

powder, or crystals
[5]

Melting Point 50.0 to 55.0 °C [3]

Boiling Point
170 °C at 3 Torr; 355.3°C at

760 mmHg
[3][4]

Density 1.012 g/cm³ (Predicted) [3][4]

Purity Typically >97% (GC) [1][5]

Storage Temperature

Room temperature, sealed in

dry conditions or refrigerated

(0-10°C)

[5][6]

Chemical Identity and Descriptors
For unambiguous identification and use in computational chemistry, the following identifiers are

provided:

CAS Number: 3903-40-0[3][5]

InChI: InChI=1S/C13H24O4/c1-17-13(16)11-9-7-5-3-2-4-6-8-10-12(14)15/h2-11H2,1H3,

(H,14,15)[1][5]

InChIKey: REGGDLIBDASKGE-UHFFFAOYSA-N[1][5]

SMILES: COC(=O)CCCCCCCCCCC(=O)O[4][6]

Spectroscopic and Analytical Data
Characterization of 12-Methoxy-12-oxododecanoic acid is typically achieved through

standard spectroscopic techniques. While full spectral data requires access to specialized
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databases, the availability of Nuclear Magnetic Resonance (NMR) data has been noted.[6][7]

Techniques such as Gas Chromatography (GC) are also utilized to determine purity.

Synthesis Protocol: A Practical Approach
The synthesis of 12-Methoxy-12-oxododecanoic acid can be achieved through the partial

hydrolysis of dimethyl dodecanedioate. The following protocol is based on established chemical

principles.

Objective: To synthesize 12-Methoxy-12-oxododecanoic acid from dimethyl dodecanedioate.

Materials:

Dimethyl dodecanedioate

Potassium hydroxide

Methanol

Diethyl ether

Acetonitrile

1N Hydrochloric acid

Phosphorus pentoxide

Procedure:

Reaction Setup: In a suitable reaction vessel, dissolve dimethyl dodecanedioate in a mixed

solvent of diethyl ether and acetonitrile.

Reagent Addition: While stirring, slowly add a solution of potassium hydroxide dissolved in

methanol. It is crucial to maintain the reaction temperature between 0-5°C during this

addition, which should take approximately 1 hour.[8]

Reaction Progression: Continue stirring the reaction mixture at 0-5°C for 48 hours to ensure

the completion of the monohydrolysis.[8]
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Isolation of the Potassium Salt: Upon completion, a white solid (the potassium salt of the

product) will have precipitated. Filter this solid using a sintered funnel and wash it with diethyl

ether.[8]

Acidification: Dissolve the collected white solid in water and acidify the solution to a pH of 3-4

using 1N hydrochloric acid. This will precipitate the desired 12-Methoxy-12-oxododecanoic
acid.[8]

Final Product Collection and Drying: Filter the precipitated white solid, wash it with water,

and air-dry it. For complete removal of moisture, dry the product in a desiccator containing

phosphorus pentoxide.[8]

Synthesis Workflow Diagram

Reaction Phase Workup & Purification

Dissolve Dimethyl Dodecanedioate
in Diethyl Ether/Acetonitrile Cool to 0-5°C Slowly Add KOH in Methanol

(1 hour) Stir at 0-5°C for 48 hours Filter Precipitated
Potassium Salt

Reaction Complete
Wash with Diethyl Ether Dissolve Salt in Water Acidify to pH 3-4

with 1N HCl Filter Precipitated Product Wash with Water Dry over P₂O₅ L
Final Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of 12-Methoxy-12-oxododecanoic acid.

Safety and Handling
As with any chemical reagent, proper safety precautions should be observed when handling

12-Methoxy-12-oxododecanoic acid.

GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).[5]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).[5][6]
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Always handle this compound in a well-ventilated area, wearing appropriate personal protective

equipment (PPE), including gloves and safety glasses.

Conclusion
12-Methoxy-12-oxododecanoic acid is a valuable bifunctional molecule with significant

potential in polymer chemistry and organic synthesis. A thorough understanding of its physical

properties, chemical behavior, and safe handling protocols is essential for its effective and safe

utilization in a laboratory or industrial setting. This guide provides a foundational understanding

to aid researchers and developers in their work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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